Cas no 1797880-51-3 (1-(4-fluorophenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea)

• Product Name: 1-(4-fluorophenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea
• CAS No: 1797880-51-3
• MF: C₁₇H₁₉FN₂O₃
• MW: 318.342767953873
• CID: 5374861
• Update Time: 2025-06-27

1-(4-fluorophenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea

• Inchi： 1S/C17H19FN2O3/c1-22-15-5-3-4-12(10-15)16(23-2)11-19-17(21)20-14-8-6-13(18)7-9-14/h3-10,16H,11H2,1-2H3,(H2,19,20,21)
• InChI Key： BPVAXDFDBWBXPC-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NCC(OC)C1=CC=CC(OC)=C1)=O

Additional information on 1-(4-fluorophenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea

Comprehensive Overview of 1-(4-fluorophenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea (CAS No. 1797880-51-3)

The compound 1-(4-fluorophenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea, identified by its CAS No. 1797880-51-3, is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a 4-fluorophenyl group with a methoxy-substituted phenyl ethyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its hydrogen-bonding capabilities and molecular interactions, which are critical for designing targeted therapies.

In recent years, the demand for small-molecule inhibitors and urea-based compounds has surged, driven by their versatility in modulating protein-protein interactions. The 1-(4-fluorophenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea structure aligns with this trend, as its dual methoxy groups and fluorophenyl unit enhance its binding affinity to specific biological targets. This has led to its exploration in areas such as enzyme inhibition and receptor modulation, topics frequently searched by professionals in medicinal chemistry.

One of the most searched questions in the field is: "How do urea derivatives improve drug bioavailability?" This compound provides a compelling case study. Its lipophilic properties, attributed to the methoxy and fluorophenyl groups, contribute to better membrane permeability, a key factor in oral drug absorption. Additionally, its hydrogen-bond donor-acceptor balance makes it a promising candidate for optimizing pharmacokinetic profiles, a hot topic in AI-driven drug design.

The synthesis of CAS No. 1797880-51-3 involves multi-step organic reactions, including nucleophilic substitution and urea coupling, which are widely discussed in academic forums. Researchers often search for "efficient synthetic routes for fluorophenyl urea derivatives", highlighting the need for scalable and cost-effective methodologies. This compound’s synthesis exemplifies the integration of green chemistry principles, another trending topic in sustainable pharmaceutical manufacturing.

From a commercial perspective, 1-(4-fluorophenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea is cataloged by suppliers specializing in high-purity research chemicals. Its applications extend to high-throughput screening and lead compound optimization, addressing the growing demand for preclinical candidates in oncology and neurology. These keywords are frequently associated with searches related to drug discovery pipelines and biomarker development.

In conclusion, CAS No. 1797880-51-3 represents a versatile and scientifically valuable compound, bridging gaps between chemical synthesis and therapeutic innovation. Its structural features and potential applications align with current research trends, making it a relevant subject for both academic and industrial audiences. As the pharmaceutical industry continues to explore urea-based scaffolds, this compound stands out as a noteworthy example of molecular design and biological relevance.